![molecular formula C18H16BrN5O B6280040 6-bromo-2-{6-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]pyridin-2-yl}-2,3-dihydro-1H-isoindol-1-one CAS No. 2243009-09-6](/img/no-structure.png)
6-bromo-2-{6-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]pyridin-2-yl}-2,3-dihydro-1H-isoindol-1-one
Description
The compound contains several interesting functional groups, including a bromine atom, a pyridine ring, an isoindole ring, and a 1,2,4-triazole ring. These groups are common in many pharmaceutical compounds and could potentially have interesting biological activities .
Molecular Structure Analysis
The compound’s structure is likely to be planar due to the presence of the aromatic pyridine and isoindole rings. The bromine atom is likely to be in the plane of the molecule as well .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-bromo-2-{6-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]pyridin-2-yl}-2,3-dihydro-1H-isoindol-1-one' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 6-bromo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindol-1-one, which is synthesized from 2-bromoacetophenone and 2-aminopyridine. The second intermediate is 6-(4-(propan-2-yl)-4H-1,2,4-triazol-3-yl)pyridin-2-amine, which is synthesized from 2-bromo-4-(propan-2-yl)pyridine and sodium azide. The two intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "2-bromoacetophenone", "2-aminopyridine", "2-bromo-4-(propan-2-yl)pyridine", "sodium azide", "palladium catalyst", "base", "solvents" ], "Reaction": [ "Synthesis of 6-bromo-2-(pyridin-2-yl)-2,3-dihydro-1H-isoindol-1-one: 2-bromoacetophenone is reacted with 2-aminopyridine in the presence of a base and a solvent to form the intermediate.", "Synthesis of 6-(4-(propan-2-yl)-4H-1,2,4-triazol-3-yl)pyridin-2-amine: 2-bromo-4-(propan-2-yl)pyridine is reacted with sodium azide in the presence of a palladium catalyst and a solvent to form the intermediate.", "Coupling of the two intermediates: The two intermediates are coupled using a palladium-catalyzed cross-coupling reaction in the presence of a base and a solvent to form the final product." ] } | |
CAS RN |
2243009-09-6 |
Molecular Formula |
C18H16BrN5O |
Molecular Weight |
398.3 |
Purity |
87 |
Origin of Product |
United States |
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